Cas no 29424-94-0 (Oxetane, 2,4-dimethyl-, trans-)

• Product name: Oxetane, 2,4-dimethyl-, trans-
• CAS No: 29424-94-0
• MF: C₅H₁₀O
• MW: 86.1323
• CID: 238071
• PubChem ID: 71357491

Oxetane, 2,4-dimethyl-, trans- Chemical and Physical Properties

Names and Identifiers

• Oxetane, 2,4-dimethyl-, trans-
• Pentane, 2,4-epoxy-, trans-
• KPPWZEMUMPFHEX-WHFBIAKZSA-N
• trans-2,4-Dimethyloxetan
• trans-2,4-Dimethyloxetane
• (2S,4S)-2,4-Dimethyloxetane
• DTXSID20781561
• 2,4-Dimethyloxetane #
• 29424-94-0

• Inchi： InChI=1S/C5H10O/c1-4-3-5(2)6-4/h4-5H,3H2,1-2H3
• InChI Key： KPPWZEMUMPFHEX-UHFFFAOYSA-N
• SMILES： CC1CC(C)O1

Computed Properties

• Exact Mass: 86.0732
• Monoisotopic Mass: 86.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 45.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23